2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole

• IUPAC Name: 2-(methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole
• InChI: InChI=1S/C13H13NO2S2/c1-18(15,16)8-12-14-13-10-5-3-2-4-9(10)6-7-11(13)17-12/h2-5H,6-8H2,1H3
• InChI Key: QBRVOBFBRSQBEH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CC1=NC2=C(S1)CCC3=CC=CC=C32
• Molecular Formula: C13H13NO2S2
• Molecular Weight: 279.4 g/mol

Description

2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole, also known as MMDBT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MMDBT belongs to the family of benzothiazoles, which are known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Scientific Research Applications

2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole has been extensively studied for its potential applications in various fields. In the field of medicine, 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole has been shown to possess anticancer properties, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo. 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole has also been shown to possess antimicrobial and anti-inflammatory properties, making it a potential candidate for the treatment of infectious diseases and inflammatory disorders.
In addition to its medicinal applications, 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole has also been studied for its potential use in the field of materials science. 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole has been shown to possess unique optical properties, making it a potential candidate for the development of optoelectronic devices, such as organic light-emitting diodes and solar cells.

Mechanism of Action

The mechanism of action of 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell growth and proliferation. 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole has been shown to inhibit the activity of various enzymes, including protein kinases and topoisomerases, which are involved in DNA replication and repair. 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which is believed to contribute to its anticancer properties.
Biochemical and Physiological Effects
2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole can inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole has also been shown to possess antimicrobial properties, with studies demonstrating its ability to inhibit the growth of various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole is its versatility, as it can be synthesized in large quantities and used for a variety of applications. 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole has also been shown to possess low toxicity, making it a viable option for use in biological experiments. However, one of the limitations of 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole. One area of interest is the development of 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole-based materials for use in optoelectronic devices. Another area of interest is the development of 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole-based drugs for the treatment of cancer and infectious diseases. Further research is also needed to fully understand the mechanism of action of 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole and to identify potential side effects and toxicity issues.

Synthesis Methods

The synthesis of 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole involves the reaction of 2-mercaptobenzothiazole with formaldehyde and dimethyl sulfide. The reaction proceeds through a three-step process, which involves the formation of a thiazolidine intermediate, followed by a ring-opening reaction, and finally, the formation of the target compound. The synthesis of 2-(Methylsulfonylmethyl)-4,5-dihydrobenzo[e][1,3]benzothiazole has been optimized to achieve high yields and purity, making it a viable option for large-scale production.